Dammara-20(21),24-diene-3-one
Dammara-20(21),24-diene-3-one
Brand Name:
Vulcanchem
CAS No.:
16883-32-2
VCID:
VC0099460
InChI:
InChI=1S/C30H48O/c1-20(2)10-9-11-21(3)22-14-18-29(7)23(22)12-13-25-28(6)17-16-26(31)27(4,5)24(28)15-19-30(25,29)8/h10,22-25H,3,9,11-19H2,1-2,4-8H3/t22-,23-,24+,25-,28+,29-,30-/m1/s1
SMILES:
CC(=CCCC(=C)C1CCC2(C1CCC3C2(CCC4C3(CCC(=O)C4(C)C)C)C)C)C
Molecular Formula:
C30H48O
Molecular Weight:
424.7 g/mol
Dammara-20(21),24-diene-3-one
CAS No.: 16883-32-2
Main Products
VCID: VC0099460
Molecular Formula: C30H48O
Molecular Weight: 424.7 g/mol
| CAS No. | 16883-32-2 |
|---|---|
| Product Name | Dammara-20(21),24-diene-3-one |
| Molecular Formula | C30H48O |
| Molecular Weight | 424.7 g/mol |
| IUPAC Name | (5R,8R,9R,10R,13R,14R,17S)-4,4,8,10,14-pentamethyl-17-(6-methylhepta-1,5-dien-2-yl)-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C30H48O/c1-20(2)10-9-11-21(3)22-14-18-29(7)23(22)12-13-25-28(6)17-16-26(31)27(4,5)24(28)15-19-30(25,29)8/h10,22-25H,3,9,11-19H2,1-2,4-8H3/t22-,23-,24+,25-,28+,29-,30-/m1/s1 |
| Standard InChIKey | JMMXUZHDCKJTTI-YXCARNOISA-N |
| Isomeric SMILES | CC(=CCCC(=C)[C@H]1CC[C@@]2([C@@H]1CC[C@H]3[C@]2(CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)C)C |
| SMILES | CC(=CCCC(=C)C1CCC2(C1CCC3C2(CCC4C3(CCC(=O)C4(C)C)C)C)C)C |
| Canonical SMILES | CC(=CCCC(=C)C1CCC2(C1CCC3C2(CCC4C3(CCC(=O)C4(C)C)C)C)C)C |
| PubChem Compound | 14733604 |
| Last Modified | Nov 11 2021 |
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